1-Methyl-3-cyclohexylbarbituric acid

• Molecular Formula: C11H16N2O3
• Molecular Weight: 224.26 g/mol
• IUPAC Name: 1-cyclohexyl-3-methyl-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C11H16N2O3/c1-12-9(14)7-10(15)13(11(12)16)8-5-3-2-4-6-8/h8H,2-7H2,1H3
• InChI Key: NVXGHIGYUKSUTD-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)CC(=O)N(C1=O)C2CCCCC2

Description

1-Methyl-3-cyclohexylbarbituric acid is a useful research compound. Its molecular formula is C11H16N2O3 and its molecular weight is 224.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 15 ml of acetic acid is dissolved 5 g of N-methyl-N'-cyclohexylurea together with 5 g of malonic acid under heating. Then, at 70° C., 15 ml of acetic anhydride is added dropwise over a period of 30 minutes. The mixture is further heated at 80°-90° C. for 2 hours, after which time 5 ml of water is added. The mixture is heated at 70° C. for 30 minutes and, then, concentrated to dryness. By the above procedure is obtained a pale-yellow oil. This oil is dissolved in methanol and allowed to stand in a refrigerator, whereupon needles separate out. These crystals are collected by filtration and washed with ethanol. The above procedure provided 6.9 g of 1-methyl-3-cyclohexylbarbituric acid as colorless crystals, melting point: 81°-82° C.